Cas no 1805292-59-4 (5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine
• CAS No: 1805292-59-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 4882767
• Update Time: 2025-05-26

5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine

• Inchi： 1S/C8H9F3N2O/c1-14-8-6(9)5(7(10)11)4(2-12)3-13-8/h3,7H,2,12H2,1H3
• InChI Key： DABQWGFRFPXKTN-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(CN)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine

Introduction to 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805292-59-4) and Its Emerging Applications in Chemical Biology

The compound 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine, identified by its CAS number 1805292-59-4, represents a fascinating molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. Pyridine derivatives, particularly those featuring multiple functional groups, have long been of interest due to their versatility in drug design and their ability to interact with biological targets. The structural motifs present in this compound, including the aminomethyl, difluoromethyl, fluoro, and methoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated pyridines in developing novel therapeutics. The presence of a fluoro group at the 3-position and a difluoromethyl group at the 4-position introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. These modifications are often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The aminomethyl side chain provides a versatile handle for further derivatization, enabling the construction of more complex molecules through amide bond formation or other coupling reactions.

The methoxy group at the 2-position serves as another key functional element, influencing both the electronic and steric environment of the pyridine core. This substitution pattern is reminiscent of many biologically active compounds that have demonstrated efficacy in preclinical and clinical studies. For instance, methoxy-substituted pyridines have been reported to exhibit inhibitory activity against various enzymes and receptors, making them promising candidates for therapeutic intervention.

In light of these structural features, researchers have been exploring the potential applications of 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine in several areas. One notable application lies in its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's reactive sites, chemists can design molecules that selectively inhibit aberrant kinase activity, thereby offering therapeutic benefits.

Another exciting avenue involves the use of this compound as a building block for fragment-based drug discovery (FBDD). FBDD is an approach that relies on identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be optimized into lead compounds through iterative chemical modifications. The structural diversity offered by 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine makes it an ideal candidate for generating novel pharmacophores that can interact with a wide range of biological targets.

Recent studies have also highlighted the compound's utility in developing probes for biochemical assays. Fluorinated pyridines are particularly useful in this context due to their ability to participate in various spectroscopic techniques, such as fluorescence quenching or emission upon binding to target proteins. This property allows researchers to monitor interactions between small molecules and biomolecules with high sensitivity and specificity.

The synthetic accessibility of 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine further enhances its appeal as a research tool. With well-established synthetic routes available, researchers can readily obtain quantities sufficient for both laboratory-scale investigations and larger-scale applications. This accessibility is crucial for accelerating drug discovery efforts, as it enables rapid screening and optimization campaigns.

Looking ahead, the continued exploration of this compound is likely to yield new insights into its biological activities and potential therapeutic applications. The combination of its structural features—aminomethyl, difluoromethyl, fluoro, and methoxy—provides a rich foundation for designing molecules with tailored properties. As computational chemistry techniques advance, virtual screening methods can be employed to predict new derivatives with enhanced potency or selectivity.

In conclusion, 5-(Aminomethyl)-4-(difluoromethyl)-3-fluoro-2-methoxypyridine (CAS No. 1805292-59-4) stands out as a versatile molecular scaffold with broad applicability in chemical biology and pharmaceutical research. Its unique structural attributes position it as a valuable asset for developing novel therapeutics targeting various diseases. As research progresses, we can anticipate further discoveries that will expand its utility and solidify its role as a cornerstone in modern drug discovery efforts.